2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-[(butan-2-ylamino)methyl]-3-chlorophenol
• InChI: InChI=1S/C11H16ClNO/c1-3-8(2)13-7-9-10(12)5-4-6-11(9)14/h4-6,8,13-14H,3,7H2,1-2H3
• InChI Key: REGVAKLWOKRNSI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C=CC=C1Cl)O

Description

2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol is a substituted phenolic compound featuring a chlorophenol core modified with a butan-2-ylamino methyl group. This structure combines a polar aromatic ring (due to the -Cl and -OH groups) with a branched aliphatic amine side chain, which may influence its solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol can be achieved through a Mannich reaction, which involves the condensation of a phenol, formaldehyde, and a secondary amine. The reaction typically occurs in a solvent mixture of water and dioxane under controlled temperature conditions .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale Mannich reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The chlorine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Primary amines and other reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anti-inflammatory effects.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol involves its interaction with biological molecules through hydrogen bonding and hydrophobic interactions. The phenol group can form hydrogen bonds with amino acid residues in proteins, while the butan-2-ylamino group can interact with hydrophobic pockets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The compound’s closest analogs are derived from substituted phenols or amines. Below is a comparative analysis:

Compound Name	Molecular Formula	Key Substituents	Key Features
2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol	C₁₁H₁₆ClNO	-Cl, -OH, -(CH₂)NH(butan-2-yl)	Combines phenolic acidity with lipophilic amine side chain.
2-{[(3-Chlorophenyl)methyl]amino}ethan-1-ol hydrochloride	C₉H₁₃Cl₂NO	-Cl, -NH-(CH₂)₂OH (hydrochloride salt)	Ethanolamine backbone with chlorophenyl group; polar, water-soluble salt form.
2-[(Butan-2-yl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride	C₁₃H₁₈ClF₃N₂O	-CF₃, -NHCOCH₂NH(butan-2-yl) (hydrochloride salt)	Trifluoromethyl group enhances electronegativity; acetamide linker.
(Butan-2-yl)[(3-fluorophenyl)methyl]amine hydrochloride	C₁₁H₁₆ClFN	-F, -NH(butan-2-yl) (hydrochloride salt)	Fluorinated aromatic ring; smaller substituent compared to chlorophenol.

Key Observations :

• Lipophilicity : The butan-2-yl group enhances lipophilicity (logP ~2–3 estimated), facilitating membrane permeability, whereas hydrochloride salts (e.g., ) improve aqueous solubility.

Metabolic and Toxicological Considerations

Evidence from aniline metabolism studies provides indirect insights:

• Metabolic Pathways: Aromatic amines (e.g., aniline derivatives) undergo hydroxylation, acetylation, or glucuronidation. For the target compound, the chlorophenol group may promote conjugation (e.g., sulfation) for excretion, similar to p-acetamidophenyl sulfate in rats .
• Tissue Binding : The butan-2-yl side chain could increase binding to proteins or nucleic acids, as seen with aniline’s covalent binding to spleen DNA in rats . However, chlorine’s electron-withdrawing effect might reduce reactive metabolite formation compared to unsubstituted amines.

Biological Activity

2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol is a compound that has garnered attention for its potential biological activities, particularly in pharmacological contexts. This article presents a detailed review of its biological activity, synthesis methods, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

The molecular formula of 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol is C_{11}H_{14}ClN_O, indicating the presence of chlorine, nitrogen, and oxygen atoms alongside carbon and hydrogen. The compound features a chlorophenol moiety substituted with a butan-2-yl amino group, which contributes to its unique properties.

Biological Activities

Research indicates that this compound exhibits several biological activities:

1. Neuroprotective Effects
Preliminary studies suggest that 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol may have neuroprotective properties. Compounds with similar structures have been shown to modulate nitric oxide synthase activity, which is crucial for neuronal health and function.

2. Antioxidant Properties
Due to its phenolic nature, the compound may possess antioxidant properties. Antioxidants are vital for combating oxidative stress in biological systems, which is linked to various diseases including neurodegenerative disorders.

3. Enzyme Interaction
Interaction studies reveal that this compound might interact with various enzymes involved in neurotransmitter synthesis and degradation. Such interactions could influence its bioavailability and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol can be achieved through several methods, including:

• Mannich Reaction : This method involves the reaction of formaldehyde with an amine and a phenolic compound, leading to the formation of Mannich bases which can exhibit enhanced biological activity.
• Substitution Reactions : The introduction of the butan-2-yl amino group can be performed via nucleophilic substitution reactions on appropriate chlorinated precursors.

Case Studies

Several studies have explored the biological activity of compounds similar to 2-{[(Butan-2-yl)amino]methyl}-3-chlorophenol:

Study	Findings
Aly et al., 2021	Investigated the antioxidant activity and anti-apoptotic effects of related compounds, highlighting their potential in treating inflammation and apoptosis-related conditions .
PMC Study, 2014	Discussed the cytotoxic effects of Mannich bases against various cancer cell lines, suggesting that compounds with similar structures may exhibit significant cytotoxicity .
Monash University Research	Explored antiproliferative activities against lung and breast cancer cells, providing insights into the potential anticancer properties of structurally related compounds .